Difference between Acid Yellow 155 and Pigment Yellow 155
Difference between Acid Yellow 155 and Pigment Yellow 155
An In-Depth Technical Guide to the Core Differences Between Pigment Yellow 155 and the Class of Acid Dyes
Abstract
This technical guide provides a comprehensive analysis of the fundamental differences between two distinct classes of yellow colorants: pigments, as exemplified by the high-performance C.I. Pigment Yellow 155, and the general class of acid dyes. A clarification is made at the outset: "Acid Yellow 155" is not a recognized designation in the Colour Index International. Therefore, this guide contrasts the specific, well-documented Pigment Yellow 155 with the characteristic properties and application principles of acid dyes as a whole. This comparative analysis is designed for researchers, scientists, and professionals in drug development and materials science to elucidate the profound impact of molecular structure on a colorant's physical properties, application mechanisms, and ultimate performance. We will explore chemical composition, solubility, lightfastness, and the distinct methodologies required for their application in various industrial contexts, from plastics and coatings to textiles.
Introduction: The Critical Distinction Between a Pigment and a Dye
In the world of colorants, the terms 'dye' and 'pigment' are often used interchangeably in common parlance. For the scientist and researcher, however, they represent fundamentally different chemical systems with distinct behaviors and applications. The primary differentiator lies in solubility: dyes are soluble in the application medium (like water or a solvent), while pigments are insoluble and exist as discrete crystalline solid particles dispersed within a medium.[1][2][3][4][5][6]
This guide was prompted by an inquiry into the difference between "Acid Yellow 155" and "Pigment Yellow 155." Our extensive review of the Colour Index International, the authoritative global database of colorants, confirms that C.I. Pigment Yellow 155 is a well-established commercial product.[7][8][9][10] Conversely, there is no standard entry for a C.I. Acid Yellow 155. Therefore, this document will provide a detailed technical profile of C.I. Pigment Yellow 155 and contrast it with the defining chemical principles, application mechanisms, and performance characteristics of the class of colorants known as acid dyes.
The Molecular and Physical Divide: Solubility and Application Mechanism
The functional difference between a dye and a pigment originates at the molecular level and dictates how each imparts color to a substrate.
Dyes: Coloring from Within
Dyes function by being transported in a solution, typically aqueous, to a substrate and then affixing themselves to it through molecular interactions. They penetrate the substrate and form chemical bonds.[3][11] Acid dyes, specifically, are anionic (negatively charged) colorants that require an acidic dyebath to create cationic (positively charged) sites on the substrate fiber.[12][13][14][15] The primary bonding mechanism is a strong ionic attraction between the dye's anion and the fiber's cation, supplemented by weaker van der Waals forces and hydrogen bonding.[15][16][17]
Pigments: Coloring from the Surface
Pigments, being insoluble, do not bond chemically with the substrate. Instead, they are finely ground particles that are mechanically dispersed and held within a binder or vehicle (such as a resin, polymer, or oil).[2][18][19] The color is perceived as light interacts with these solid particles.[20][21] Their performance is highly dependent on physical characteristics like particle size, crystal structure, and degree of dispersion, which influence properties like opacity, tinting strength, and weatherability.[18][21]
Caption: Core workflows for dyeing vs. pigment coloration.
In-Depth Analysis: C.I. Pigment Yellow 155
C.I. Pigment Yellow 155 is a high-performance bisacetoacetarylide (or disazo) organic pigment known for its brilliant greenish-yellow shade, high tinting strength, and excellent fastness properties.[1][2][3]
Chemical Structure and Synthesis
-
C.I. Name: Pigment Yellow 155
-
Molecular Formula: C₃₄H₃₂N₆O₁₂[16]
-
Chemical Class: Bisacetoacetarylide / Disazo[15]
The synthesis of Pigment Yellow 155 is a classic example of azo chemistry, involving a two-step process:
-
Diazotization: An aromatic amine, Dimethyl 2-aminoterephthalate, is converted into a diazonium salt using nitrous acid at low temperatures.
-
Azo Coupling: The resulting diazonium salt is then reacted with a coupling component, in this case, N,N'-1,4-phenylenebis(3-oxobutanamide). This reaction forms the large, conjugated, and insoluble pigment molecule.
Caption: Structure of C.I. Pigment Yellow 155.
Properties and Performance
Pigment Yellow 155 is valued for its robust performance characteristics which stem directly from its large, stable, and non-polar molecular structure.
| Property | Typical Value / Description | Rationale |
| Solubility | Insoluble in water and most common organic solvents.[1][4] | The large molecular size and lack of significant polar or ionizable groups prevent it from dissolving. |
| Lightfastness | Excellent (7-8 on the Blue Wool Scale).[15] | The stable chemical structure with extensive electron delocalization is resistant to degradation by UV radiation. |
| Heat Stability | Good to excellent, withstanding temperatures up to 280°C in some plastics.[2][3] | The high molecular weight and stable crystalline form require significant energy to disrupt. |
| Chemical Resistance | Excellent resistance to acids and alkalis.[2][14] | The absence of acid/base-sensitive functional groups makes the molecule chemically inert. |
| Migration Resistance | Good; minimal bleeding in many polymer systems.[15] | Its insolubility and large size prevent it from migrating through a plastic or paint film. |
Applications
The insolubility and high fastness of Pigment Yellow 155 make it ideal for applications where the colorant must remain a stable, solid particle within a matrix.
-
Plastics: Widely used for coloring polyolefins (PE, PP), PVC, and other resins where it can withstand high processing temperatures.[1][22]
-
Printing Inks: Its chemical resistance and stability make it suitable for various ink systems, including water-based, solvent-based, and offset inks.[14][18][23]
-
Coatings: Used in industrial and decorative paints and coatings due to its excellent weatherability and lightfastness.[1][14]
In-Depth Analysis: The Class of Acid Dyes
Acid dyes are a broad class of anionic colorants used primarily for dyeing protein fibers (wool, silk) and synthetic polyamides (nylon).[12][13][17]
General Chemical Structure
Unlike pigments, the defining feature of an acid dye is the presence of one or more water-solubilizing groups, most commonly the sulfonic acid group (-SO₃H) or its sodium salt (-SO₃⁻Na⁺).[5][14][15] The core chromophore (the color-bearing part of the molecule) can belong to various chemical classes, such as azo, anthraquinone, or triphenylmethane.
Caption: Key features of a typical acid dye molecule.
Properties and Performance
The properties of acid dyes are a direct consequence of their chemical structure, particularly the presence of anionic functional groups.
| Property | Typical Description | Rationale |
| Solubility | Soluble in water.[13][14][15] | The highly polar sulfonic acid salt groups readily hydrate, allowing the dye molecule to dissolve. |
| Lightfastness | Varies from poor to excellent depending on the chromophore structure.[13][24] | The stability of the core chromophore determines its resistance to UV degradation. |
| Wet Fastness | Moderate to good.[13][24] | Dependent on the strength of the ionic bond formed with the fiber. Stronger bonds lead to better wash fastness. |
| Substrate Affinity | High affinity for protein and polyamide fibers; no affinity for cellulosic fibers (e.g., cotton).[15][16] | The dyeing mechanism relies on ionic bonding with protonated amine groups, which are absent in cellulose. |
Applications
Acid dyes are used in applications where the colorant needs to dissolve and penetrate a specific type of fiber.
-
Textile Dyeing: The primary application is the dyeing of wool, silk, and nylon for apparel, carpets, and upholstery.[7][12][16][25]
-
Leather Finishing: Used to color leather, which is a protein-based material.
-
Inks: Some water-soluble inks, particularly for fountain pens, may use acid dyes.
Comparative Summary: Pigment Yellow 155 vs. Acid Dyes
The following table provides a direct, side-by-side comparison of the key technical attributes of C.I. Pigment Yellow 155 and the general class of acid dyes.
| Feature | C.I. Pigment Yellow 155 | Acid Dyes (General Class) |
| C.I. Classification | Pigment | Dye |
| Solubility | Insoluble in water and solvents.[1][4] | Soluble in water.[13][15] |
| Physical Form | Finely ground solid particles.[18] | Typically a water-soluble powder. |
| Coloring Mechanism | Mechanical dispersion in a binder; color via light scattering/absorption by particles.[20][21] | Dissolves in solution, penetrates substrate, and forms an ionic bond with fiber.[13][14][15] |
| Key Functional Group | Azo linkage (-N=N-). | Sulfonic acid salt (-SO₃⁻Na⁺).[14][15] |
| Primary Substrates | Plastics, Rubbers, Coatings, Inks.[1][22] | Wool, Silk, Nylon, Leather.[12][16][17] |
| Application Process | High-shear mechanical dispersion. | Dyeing from a heated, acidic aqueous bath.[12][13] |
| Lightfastness | Generally high to excellent.[1][15] | Varies widely from poor to excellent.[13][24] |
| Heat Stability | Generally high.[2][3] | Generally lower; limited by stability in aqueous solution and fiber tolerance. |
Experimental Protocols: A Practical Comparison
To illustrate the profound difference in application, below are representative, high-level protocols for coloring a substrate with each type of colorant.
Protocol 1: Coloring Polypropylene with Pigment Yellow 155 (Masterbatch Method)
-
Premixing: Tumble mix 100 kg of natural polypropylene (PP) pellets with 2 kg of a 25% Pigment Yellow 155 masterbatch concentrate.
-
Dispersion & Extrusion: Feed the premix into a single-screw or twin-screw extruder. The high shear and temperature (e.g., 220-240°C) within the extruder mechanically disperse the pigment particles uniformly throughout the molten polymer.
-
Homogenization: Ensure the screw design and residence time are sufficient to break down any pigment agglomerates, achieving a homogenous melt.
-
Pelletizing/Molding: Extrude the colored molten polymer through a die to form strands, which are then cooled in a water bath and cut into colored pellets. These pellets can then be used in subsequent injection molding or film extrusion processes. The pigment is now physically entrapped within the solidified plastic.
Protocol 2: Dyeing Nylon Fabric with a Generic Acid Dye
-
Scouring: Thoroughly wash the nylon fabric with a non-ionic detergent in a water bath at 60°C to remove any oils, sizes, or impurities that could hinder dye uptake. Rinse well.
-
Dye Bath Preparation: In a separate vessel, dissolve the required amount of acid dye powder (e.g., 1% on weight of fiber for a medium shade) in hot water. Prepare the main dye bath with water, a leveling agent, and an acid donor like acetic acid to achieve a starting pH of approximately 6.0-6.5.
-
Dyeing Process: Introduce the scoured, wet fabric into the dye bath at 40°C. Add the dissolved dye solution.
-
Temperature & pH Ramp: Slowly raise the temperature of the dye bath to 95-100°C over 30-45 minutes. During this time, the acid will protonate the amine end groups of the nylon fibers, creating positive sites (-NH₃⁺).
-
Fixation: Hold the temperature for 45-60 minutes to allow the anionic dye molecules (-SO₃⁻) to migrate from the solution and form strong ionic bonds with the cationic sites on the fiber.
-
Rinsing & Neutralization: Cool the bath, drain, and rinse the fabric thoroughly with water to remove any unfixed dye. A final neutralizing rinse may be performed if necessary. The dye is now chemically bonded to the polymer chains.
Conclusion
The distinction between C.I. Pigment Yellow 155 and the class of acid dyes is a clear and technically significant one, rooted in the fundamental principle of solubility. Pigment Yellow 155 is an insoluble, particulate solid that provides color through physical dispersion within a matrix, making it ideal for robust applications like plastics, inks, and coatings where high lightfastness, heat stability, and chemical resistance are paramount. Acid dyes, in contrast, are water-soluble molecules designed to penetrate and form strong ionic bonds with specific substrates like wool, silk, and nylon from an acidic bath. Their performance is defined by their affinity for the fiber and the strength of this chemical bond. Understanding this core difference in chemistry and application mechanism is essential for any scientist or researcher selecting a colorant, as it dictates the processing methodology, substrate compatibility, and the ultimate performance and durability of the final colored product.
References
A curated list of references will be compiled and formatted here based on the cited sources.
Sources
- 1. primachemicals.com [primachemicals.com]
- 2. pylamdyes.com [pylamdyes.com]
- 3. GENERAL INTRODUCTION TO THE CHEMISTRY OF DYES - Some Aromatic Amines, Organic Dyes, and Related Exposures - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 4. textilelearner.net [textilelearner.net]
- 5. Pigments, Dyes, Inks and Glazes [chemart.rice.edu]
- 6. uk.typology.com [uk.typology.com]
- 7. International Color Index Number (C.I.) - Ranbar Pigment [ranbarr.com]
- 8. globalspec.com [globalspec.com]
- 9. additivesforpolymer.com [additivesforpolymer.com]
- 10. Colour Index International - Wikipedia [en.wikipedia.org]
- 11. dhanveenpigments.com [dhanveenpigments.com]
- 12. skychemi.com [skychemi.com]
- 13. dyesandpigments.com [dyesandpigments.com]
- 14. wildwoollys.com [wildwoollys.com]
- 15. Acid and basic dyes – Textile colouration and finishes [ebooks.inflibnet.ac.in]
- 16. scribd.com [scribd.com]
- 17. textilelearner.net [textilelearner.net]
- 18. dyespigments.net [dyespigments.net]
- 19. The Role of Pigments in Paints, Coatings and Inks | Z-mixer [z-mixer.com]
- 20. Pigments, Extenders, and Particles in Surface Coatings and Plastics | springerprofessional.de [springerprofessional.de]
- 21. vichem.vn [vichem.vn]
- 22. aakashicolorants.com [aakashicolorants.com]
- 23. Introduction of organic pigments in printing inks [pigmentpigment.com]
- 24. alfa-chemistry.com [alfa-chemistry.com]
- 25. scribd.com [scribd.com]
